![molecular formula C11H4F6N4S B287358 6-(Trifluoromethyl)-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole](/img/structure/B287358.png)
6-(Trifluoromethyl)-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-(Trifluoromethyl)-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a heterocyclic compound that contains both nitrogen and sulfur atoms in its structure. The compound is known to exhibit a range of biological and pharmacological properties that make it a promising candidate for further investigation.
Mechanism of Action
The mechanism of action of 6-(Trifluoromethyl)-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it is believed to interact with a range of biological targets, including enzymes and receptors, to produce its pharmacological effects. The compound has been shown to inhibit the activity of various enzymes, including tyrosine kinases, which are involved in the regulation of cell growth and differentiation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are complex and varied. The compound has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of bacteria and fungi, and exhibit antiviral activity. It has also been found to have potential applications in the treatment of neurological disorders such as Alzheimer's disease, although the exact mechanism of action in these cases is not fully understood.
Advantages and Limitations for Lab Experiments
The advantages of using 6-(Trifluoromethyl)-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments include its broad range of biological and pharmacological activities, as well as its potential applications in the treatment of a variety of diseases. However, the compound also has some limitations, including its relatively complex synthesis method and the need for further research to fully understand its mechanism of action.
Future Directions
There are numerous future directions for research on 6-(Trifluoromethyl)-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One potential direction is the further investigation of its potential applications in the treatment of neurological disorders such as Alzheimer's disease. Another direction is the development of more efficient synthesis methods for the compound, which could lead to increased availability for research purposes. Additionally, further research is needed to fully understand the mechanism of action of the compound and to identify additional biological targets for its activity.
Synthesis Methods
The synthesis of 6-(Trifluoromethyl)-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole can be achieved through a variety of methods. One commonly used method involves the reaction of 4-(trifluoromethyl)aniline with thiocarbonyldiimidazole to form the intermediate 4-(trifluoromethyl)phenylthiourea. This intermediate is then reacted with 3-azido-6-(trifluoromethyl)-1,2,4-triazole to form the final product.
Scientific Research Applications
The potential applications of 6-(Trifluoromethyl)-3-[4-(trifluoromethyl)phenyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in scientific research are numerous. The compound has been shown to exhibit a range of biological and pharmacological properties, including antitumor, antibacterial, antifungal, and antiviral activities. It has also been found to have potential applications in the treatment of neurological disorders such as Alzheimer's disease.
Properties
Molecular Formula |
C11H4F6N4S |
---|---|
Molecular Weight |
338.23 g/mol |
IUPAC Name |
6-(trifluoromethyl)-3-[4-(trifluoromethyl)phenyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole |
InChI |
InChI=1S/C11H4F6N4S/c12-10(13,14)6-3-1-5(2-4-6)7-18-19-9-21(7)20-8(22-9)11(15,16)17/h1-4H |
InChI Key |
UOKKUHUVKVTZFZ-UHFFFAOYSA-N |
SMILES |
C1=CC(=CC=C1C2=NN=C3N2N=C(S3)C(F)(F)F)C(F)(F)F |
Canonical SMILES |
C1=CC(=CC=C1C2=NN=C3N2N=C(S3)C(F)(F)F)C(F)(F)F |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.